N-(1,1-dimethylpropyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-5-12(2,3)13-17(14,15)11-8-6-10(16-4)7-9-11/h6-9,13H,5H2,1-4H3
• InChI Key: GUBNJPISJVINIA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

N-(1,1-dimethylpropyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 257.10856464 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of similar compounds involves the formation of a carbocation that acts as an electrophile. This carbocation is generated when the alkyl halide reacts with a Lewis acid. The electrophile then reacts with the aromatic ring through an electrophilic aromatic substitution.

Safety and Hazards

Safety data sheets provide information about the hazards of similar compounds. They are classified as flammable liquids and can cause serious eye damage. They may also cause drowsiness or dizziness.

Future Directions

The future directions for research on similar compounds involve their potential reactivity as N, O-bidentate directing groups in metal-catalyzed C–H bond functionalization reactions. This structural motif is potentially suitable for such reactions, opening up new possibilities for the synthesis of complex molecules.